Cas no 259269-56-2 (3-[4-(trifluoromethoxy)phenyl]prop-2-enamide)

• Product Name: 3-[4-(trifluoromethoxy)phenyl]prop-2-enamide
• CAS No: 259269-56-2
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• CID: 1428159
• PubChem ID: 5709513
• Update Time: 2025-04-20

3-[4-(trifluoromethoxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethoxy)phenyl]prop-2-enamide
• AC1MD0MS
• AG-A-55569
• KB-180221
• 3-(4-trifluoromethoxy-phenyl)-acrylamide
• SureCN4607417
• 2-Propenamide, 3-[4-(trifluoromethoxy)phenyl]-
• CTK0J3683
• 3-[4-(trifluoromethoxy)phenyl]acrylamide
• AC1MD0MS; AG-A-55569; KB-180221; 3-(4-trifluoromethoxy-phenyl)-acrylamide; SureCN4607417; 2-Propenamide, 3-[4-(trifluoromethoxy)phenyl]-; CTK0J3683; 3-[4-(trifluoromethoxy)phenyl]acrylamide;
• SCHEMBL9576155
• 865350-57-8
• 259269-56-2
• SCHEMBL4607415
• JJVOFARCSZCHEV-ZZXKWVIFSA-N
• (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enamide
• MFCD00662478

• Inchi： 1S/C10H8F3NO2/c11-10(12,13)16-8-4-1-7(2-5-8)3-6-9(14)15/h1-6H,(H2,14,15)/b6-3+
• InChI Key： JJVOFARCSZCHEV-ZZXKWVIFSA-N
• SMILES： FC(OC1C=CC(/C=C/C(N)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 231.05071298g/mol
• Monoisotopic Mass: 231.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 53.31000
• LogP: 3.23340